3-nitro-N-(propan-2-yl)aniline

• IUPAC Name: 3-nitro-N-propan-2-ylaniline
• InChI: InChI=1S/C9H12N2O2/c1-7(2)10-8-4-3-5-9(6-8)11(12)13/h3-7,10H,1-2H3
• InChI Key: ZRXBZMVVHXLWNA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C9H12N2O2
• DSSTOX Substance ID: DTXSID101290540
• Molecular Weight: 180.20 g/mol
• CAS No.: 4319-20-4

Description

3-Nitro-N-(propan-2-yl)aniline (CAS: 4319-20-4) is a substituted aniline derivative featuring a nitro group (-NO₂) at the 3-position of the benzene ring and an isopropyl group (-CH(CH₃)₂) attached to the nitrogen atom of the amine group. Its molecular formula is C₉H₁₂N₂O₂, with a molecular weight of 180.21 g/mol (calculated from stoichiometry). The compound is also known by synonyms such as SCHEMBL2041773 and ZINC34256616 .

Structurally, the nitro group at the meta position introduces strong electron-withdrawing effects, which influence reactivity in electrophilic aromatic substitution and catalytic coupling reactions.

Synthesis: The compound can be synthesized via palladium-catalyzed coupling reactions, as demonstrated in analogous procedures. For instance, describes Buchwald-Hartwig coupling for synthesizing nitro-substituted aniline derivatives, while highlights nitro reduction and subsequent functionalization steps in related compounds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-nitro-N-(propan-2-yl)aniline typically involves the nitration of N-(propan-2-yl)aniline. The nitration process can be carried out using concentrated nitric acid in the presence of sulfuric acid as a catalyst. The reaction conditions need to be carefully controlled to ensure the selective nitration at the meta position of the aniline ring .

Industrial Production Methods

In an industrial setting, the production of 3-nitro-N-(propan-2-yl)aniline can be scaled up by using continuous flow reactors. These reactors allow for better control of reaction parameters such as temperature, concentration, and reaction time, leading to higher yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-nitro-N-(propan-2-yl)aniline undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can be reduced to 3-amino-N-(propan-2-yl)aniline using reducing agents like lithium aluminum hydride.

Substitution: The nitro group can participate in nucleophilic aromatic substitution reactions, where it can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Lithium aluminum hydride, hydrogen gas.

Substitution: Nucleophiles such as amines or thiols, often in the presence of a base.

Major Products Formed

Oxidation: 3-amino-N-(propan-2-yl)aniline.

Reduction: 3-amino-N-(propan-2-yl)aniline.

Substitution: Various substituted anilines depending on the nucleophile used.

Scientific Research Applications

3-nitro-N-(propan-2-yl)aniline has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It can be used in the study of enzyme inhibition and protein interactions.

Industry: Used in the production of dyes, pigments, and other industrial chemicals

Mechanism of Action

The mechanism of action of 3-nitro-N-(propan-2-yl)aniline involves its interaction with biological molecules. The nitro group can undergo reduction to form reactive intermediates that can interact with proteins and enzymes, potentially inhibiting their activity. The isopropyl group provides steric hindrance, affecting the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Key Insights:

• Electron Effects : The nitro group in all compounds withdraws electron density, but substituents like benzyl (N-benzyl-3-nitroaniline) or pyridylmethylene (Schiff base in ) alter electronic environments differently. The isopropyl group in 3-nitro-N-(propan-2-yl)aniline provides steric bulk without significant electronic donation .

Physicochemical and Functional Properties

• Solubility : The isopropyl group in 3-nitro-N-(propan-2-yl)aniline enhances organic solubility compared to polar derivatives like 4-nitro-N-(3-nitrophenyl)benzamide .
• Thermal Stability : Nitro groups generally reduce thermal stability, but bulky substituents (e.g., isopropyl or benzyl) may mitigate decomposition .
• Biological Activity :
  • N-Tropylated derivatives () exhibit antimicrobial activity against Staphylococcus aureus and E. coli at 125 µg/mL .
  • 3-Nitro-N-(propan-2-yl)aniline serves as an intermediate in kinase inhibitor synthesis (e.g., Atuveciclib in ) .

Biological Activity

Antimicrobial Activity

3-nitro-N-(propan-2-yl)aniline belongs to a class of nitro compounds that have shown promising antimicrobial properties. Nitro-containing molecules are often used as first-line treatments for common infections caused by various microorganisms . The mechanism of action for these compounds typically involves the reduction of the nitro group, which produces toxic intermediates such as nitroso and superoxide species. These reduced nitro species can then bind covalently to DNA, resulting in nuclear damage and cell death .

While specific data on 3-nitro-N-(propan-2-yl)aniline is limited, we can draw insights from related compounds. For instance, 5-nitroimidazole derivatives, which share the nitro group feature, undergo intracellular reduction to form a nitro anion radical (NO2−). This radical is crucial in the antimicrobial action of nitroimidazoles .

Potential Antiparasitic Activity

Research on similar nitro compounds suggests that 3-nitro-N-(propan-2-yl)aniline may possess antiparasitic properties. The reduction of the nitro group, while potentially toxic to humans, can be leveraged in the design of antiparasitic drugs . This property could make 3-nitro-N-(propan-2-yl)aniline a candidate for further investigation in antiparasitic drug development.

Interaction with Biological Targets

Interaction studies involving 3-nitro-N-(propan-2-yl)aniline focus on its binding affinities with various biological targets. These studies are crucial for understanding the compound's potential therapeutic applications and mechanisms of action. While specific binding data for this compound is not provided in the search results, its structural features suggest potential interactions with cellular components.

Structure-Activity Relationship (SAR)

Although not directly related to 3-nitro-N-(propan-2-yl)aniline, SAR studies on similar compounds provide insights into how structural modifications might affect biological activity. For instance, in a study on RXFP3 antagonists, it was found that an aromatic ring conjugated to an oxadiazole moiety was important for antagonist activity . This suggests that the aromatic structure of 3-nitro-N-(propan-2-yl)aniline could play a crucial role in its biological activity.

Potential Applications

Based on the properties of related nitro compounds, 3-nitro-N-(propan-2-yl)aniline may have potential applications in various fields:

• Antimicrobial agents: Given the general antimicrobial properties of nitro compounds, it could be investigated as a potential antibiotic .
• Antiparasitic drugs: Its nitro group reduction property might be exploited for antiparasitic activity .
• Chemical building blocks: It could serve as a precursor in the synthesis of more complex biologically active molecules.

Research Limitations and Future Directions

It's important to note that specific research on the biological activity of 3-nitro-N-(propan-2-yl)aniline is limited in the provided search results. Future research should focus on:

• Conducting in vitro and in vivo studies to determine its exact antimicrobial and antiparasitic efficacy.
• Investigating its binding affinities with specific biological targets.
• Exploring potential toxicity and side effects.
• Conducting SAR studies to optimize its biological activity.